Cas no 51236-72-7 (Carbonothioic dihydrazide, [[4-(dimethylamino)phenyl]methylene]-)
51236-72-7 structure
Product Name:Carbonothioic dihydrazide, [[4-(dimethylamino)phenyl]methylene]-
CAS No:51236-72-7
MF:C10H15N5S
MW:237.324599504471
CID:362763
PubChem ID:71366212
Update Time:2025-04-19
Carbonothioic dihydrazide, [[4-(dimethylamino)phenyl]methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Carbonothioic dihydrazide, [[4-(dimethylamino)phenyl]methylene]-
- 1-amino-3-[[4-(dimethylamino)phenyl]methylideneamino]thiourea
- 51236-72-7
- N'-{[4-(Dimethylamino)phenyl]methylidene}hydrazinecarbothiohydrazide
- DTXSID80789583
-
- Inchi: 1S/C10H15N5S/c1-15(2)9-5-3-8(4-6-9)7-12-14-10(16)13-11/h3-7H,11H2,1-2H3,(H2,13,14,16)
- InChI Key: VXDQHROZVJKLKB-UHFFFAOYSA-N
- SMILES: S=C(NN)NN=CC1C=CC(=CC=1)N(C)C
Computed Properties
- Exact Mass: 237.10505
- Monoisotopic Mass: 237.10481667g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 97.8Ų
Experimental Properties
- PSA: 65.68
Carbonothioic dihydrazide, [[4-(dimethylamino)phenyl]methylene]- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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